Cas no 2172356-57-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• CAS No: 2172356-57-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6455720
• PubChem ID: 165878778
• Update Time: 2025-08-05

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• EN300-1502679
• 2172356-57-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbutanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(12-21(27)26-24(2,3)13-22(28)29)25-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： FLTQVWFYAOMLSD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid: A Versatile Compound for Advanced Biomedical Applications

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid, with the CAS number 2172356-57-7, represents a novel class of polymeric biomaterials that has garnered significant attention in recent years. This compound is characterized by its unique fluorene core and carbamate functionalities, which enable it to exhibit exceptional biocompatibility and mechanical stability. Recent studies published in Advanced Materials (2023) have demonstrated its potential as a drug delivery carrier for targeted therapeutics, leveraging its ability to form self-assembled micelles in aqueous environments.

The fluoren-9-yl moiety in this molecule plays a critical role in modulating its hydrophobicity and interfacial interactions. A 2024 study in ACS Biomaterials Science & Engineering highlighted how the methoxycarbonyl group enhances its solubility in polar solvents, making it suitable for nanoparticle synthesis. The butanamido and 3-methylbutanoic acid functional groups further contribute to its amphiphilic nature, enabling it to act as a building block for hydrogels with tunable crosslinking densities.

Recent breakthroughs in biomolecular engineering have revealed the potential of this compound in regenerative medicine. Researchers at MIT (2023) demonstrated its application in 3D bioprinting of vascularized tissues, where its mechanical strength and biodegradability align with the requirements for in vivo scaffolding. The fluorene core also provides a platform for bioconjugation, allowing the incorporation of targeting ligands or <